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Abstract
The tumor suppressor protein p53, encoded by the TP53 gene, is a critical regulator of cellular

stress responses, including cell cycle arrest, apoptosis, and DNA repair. Mutations in TP53 are

among the most common genetic alterations in human cancers, often leading to a loss of

tumor-suppressive function and, in some cases, a gain of oncogenic activities. The stability of

the p53 protein is tightly regulated, in part, by the ubiquitin-specific protease 7 (USP7).

Inhibition of USP7 has emerged as a promising therapeutic strategy to restore p53 function in

cancer cells. This technical guide provides an in-depth overview of YCH2823, a novel and

potent small molecule inhibitor of USP7, and its effects on cancer cells, with a particular focus

on those harboring TP53 mutations.

Introduction to YCH2823
YCH2823 is a novel, potent, and selective inhibitor of ubiquitin-specific protease 7 (USP7).[1]

[2][3] It was developed as a potential anticancer agent and has demonstrated significant

efficacy in inhibiting the growth of a range of cancer cell lines, including those with both wild-
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type and mutant TP53.[1][2] YCH2823 is reported to be approximately five times more potent

than the earlier USP7 inhibitor, FT671.[1]

Mechanism of Action
YCH2823 exerts its anticancer effects by directly targeting the catalytic domain of USP7.[1]

USP7 is a deubiquitinating enzyme that removes ubiquitin chains from its substrate proteins,

thereby preventing their degradation by the proteasome. One of the key substrates of USP7 is

MDM2, an E3 ubiquitin ligase that targets p53 for degradation.

By inhibiting USP7, YCH2823 leads to the following downstream effects:

Increased p53 and p21 Expression: Inhibition of USP7 prevents the deubiquitination of

MDM2, leading to its auto-ubiquitination and subsequent degradation. The reduction in

MDM2 levels results in the stabilization and accumulation of the p53 protein.[1] This, in turn,

leads to the transcriptional activation of p53 target genes, including the cyclin-dependent

kinase inhibitor p21.[1]

Cell Cycle Arrest: The upregulation of p21 inhibits cyclin-dependent kinases, leading to a halt

in cell cycle progression, primarily at the G1 phase.[1]

Induction of Apoptosis: The accumulation of p53 can also trigger the intrinsic apoptotic

pathway, leading to programmed cell death in cancer cells.[1]

The crucial role of the p53-p21 signaling axis in the activity of YCH2823 is highlighted by

findings that knockdown of p53 or p21 significantly reduces the sensitivity of cancer cells to the

compound.[1]

Signaling Pathways
The primary signaling pathway affected by YCH2823 is the USP7-p53 axis. However, its effects

extend to other interconnected pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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